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Compound of Interest

Compound Name: Oxazole-4-carbaldehyde

Cat. No.: B056818

Essential Safety and Handling Guide for Oxazole-4-
carbaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Oxazole-4-carbaldehyde in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this compound.

Hazard Identification and Safety Data

Oxazole-4-carbaldehyde is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as harmful if swallowed, a skin irritant, a potential skin
sensitizer, and a cause of serious eye irritation.[1][2] Inhalation may also cause respiratory
irritation. [1]
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Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed[1][2]
Skin Irritation H315 Causes skin irritation[1]

May cause an allergic skin

Skin Sensitization H317 )
reaction[2]
o Causes serious eye irritation[1]
Eye Irritation H319
[2]
Specific target organ toxicity, H335 May cause respiratory
single exposure irritation[1]

Signal Word: Warning

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal
safety. The following equipment should be used at all times when handling Oxazole-4-
carbaldehyde.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required. It is
recommended to wear two pairs of gloves, especially when compounding, administering, or
disposing of the substance.[3] Change gloves immediately if they are torn, punctured, or
contaminated.

o Eye and Face Protection: Tightly fitting safety goggles that meet EN 166 standards or a full-
face shield must be worn to protect against splashes.[4]

» Respiratory Protection: A NIOSH-approved N95 dust mask or a higher-level respirator should
be used to prevent inhalation of the solid powder, especially when handling larger quantities
or when adequate ventilation is not available.

» Skin and Body Protection: A protective disposable gown made of low-permeability fabric with
a solid front, long sleeves, and tight-fitting cuffs is required.[3][5] All skin should be covered.
Pant legs should be worn outside of footwear to prevent chemicals from entering.[6]
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Operational and Handling Protocol

A systematic approach to handling Oxazole-4-carbaldehyde is crucial for safety and

experimental integrity.

Preparation and Handling Workflow
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Caption: Safe handling workflow for Oxazole-4-carbaldehyde.
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Step-by-Step Handling Procedure

o Engineering Controls: Always handle Oxazole-4-carbaldehyde in a well-ventilated area,
preferably within a chemical fume hood, to keep airborne concentrations low.[5] Ensure that
an eyewash fountain and safety shower are readily accessible.[5]

o Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[5] Do not breathe in dust or fumes.[5]

» Weighing: As Oxazole-4-carbaldehyde is a solid, weighing should be conducted carefully to
avoid generating dust.

e Hand Hygiene: Wash hands thoroughly with soap and water before breaks and immediately
after handling the product.[5]

Storage and Disposal Plan

Proper storage and disposal are critical to prevent contamination and ensure a safe laboratory
environment.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

e The recommended storage temperature is under an inert gas (like nitrogen or argon) at 2-
8°C.[7]

o Keep the compound away from incompatible substances and sources of ignition.[5]

Disposal Protocol

» Containment: Prevent any spills from entering drains, waterways, or soil.[5]

o Spill Cleanup: In case of a spill, prevent further leakage if it is safe to do so. Carefully sweep
or vacuum the solid material, or absorb it with an inert material, and place it into a clearly
labeled, sealed container for disposal.[5]
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o Waste Disposal: Dispose of unused material and contaminated items (e.g., gloves, wipes,
disposable gowns) as hazardous chemical waste. All disposal methods must be in
accordance with local, state, and federal regulations.[5]

o Clothing: Contaminated clothing should be removed carefully and washed separately from
other laundry before reuse.[6] If heavily contaminated, it should be disposed of as hazardous
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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